1-[2-(2-chloro-4-fluorophenoxy)propanoyl]-4-ethylpiperazine

• IUPAC Name: 2-(2-chloro-4-fluorophenoxy)-1-(4-ethylpiperazin-1-yl)propan-1-one
• InChI: InChI=1S/C15H20ClFN2O2/c1-3-18-6-8-19(9-7-18)15(20)11(2)21-14-5-4-12(17)10-13(14)16/h4-5,10-11H,3,6-9H2,1-2H3
• InChI Key: JSGJGJFCRVYFJZ-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)C(=O)C(C)OC2=C(C=C(C=C2)F)Cl
• Molecular Formula: C15H20ClFN2O2
• Molecular Weight: 314.78 g/mol

Description

1-[2-(2-chloro-4-fluorophenoxy)propanoyl]-4-ethylpiperazine, also known as CFPP, is a chemical compound that has gained significant attention in scientific research due to its potential biomedical applications. CFPP is a piperazine derivative that possesses unique properties, making it a promising candidate for the development of new drugs.

Mechanism of Action

The mechanism of action of 1-[2-(2-chloro-4-fluorophenoxy)propanoyl]-4-ethylpiperazine is not fully understood. However, studies have shown that 1-[2-(2-chloro-4-fluorophenoxy)propanoyl]-4-ethylpiperazine inhibits the activity of the enzyme topoisomerase II, which is involved in DNA replication and repair. Inhibition of this enzyme leads to DNA damage and cell death. 1-[2-(2-chloro-4-fluorophenoxy)propanoyl]-4-ethylpiperazine has also been shown to modulate the activity of dopamine and serotonin receptors, which may contribute to its antipsychotic effects.
Biochemical and Physiological Effects:
1-[2-(2-chloro-4-fluorophenoxy)propanoyl]-4-ethylpiperazine has been shown to have a range of biochemical and physiological effects. In vitro studies have shown that 1-[2-(2-chloro-4-fluorophenoxy)propanoyl]-4-ethylpiperazine inhibits the growth of cancer cells by inducing apoptosis. 1-[2-(2-chloro-4-fluorophenoxy)propanoyl]-4-ethylpiperazine has also been shown to modulate the activity of dopamine and serotonin receptors, which may contribute to its antipsychotic effects. In vivo studies have shown that 1-[2-(2-chloro-4-fluorophenoxy)propanoyl]-4-ethylpiperazine has a low toxicity profile and is well-tolerated in animal models.

Advantages and Limitations for Lab Experiments

One of the primary advantages of 1-[2-(2-chloro-4-fluorophenoxy)propanoyl]-4-ethylpiperazine is its potential as a new drug candidate for the treatment of cancer and psychiatric disorders. 1-[2-(2-chloro-4-fluorophenoxy)propanoyl]-4-ethylpiperazine has a unique structure that makes it a promising candidate for drug development. However, one of the limitations of 1-[2-(2-chloro-4-fluorophenoxy)propanoyl]-4-ethylpiperazine is its low solubility in water, which may limit its bioavailability and efficacy.

Future Directions

There are several future directions for research on 1-[2-(2-chloro-4-fluorophenoxy)propanoyl]-4-ethylpiperazine. One area of research is the development of new drug formulations that improve the solubility and bioavailability of 1-[2-(2-chloro-4-fluorophenoxy)propanoyl]-4-ethylpiperazine. Another area of research is the identification of new targets for 1-[2-(2-chloro-4-fluorophenoxy)propanoyl]-4-ethylpiperazine, which may lead to the development of new drugs with different mechanisms of action. Additionally, further studies are needed to determine the safety and efficacy of 1-[2-(2-chloro-4-fluorophenoxy)propanoyl]-4-ethylpiperazine in human clinical trials.
Conclusion:
In conclusion, 1-[2-(2-chloro-4-fluorophenoxy)propanoyl]-4-ethylpiperazine is a promising chemical compound that has gained significant attention in scientific research due to its potential biomedical applications. 1-[2-(2-chloro-4-fluorophenoxy)propanoyl]-4-ethylpiperazine has been studied extensively for its potential as an anticancer agent and an antipsychotic drug. 1-[2-(2-chloro-4-fluorophenoxy)propanoyl]-4-ethylpiperazine has a unique structure that makes it a promising candidate for drug development. However, further studies are needed to determine the safety and efficacy of 1-[2-(2-chloro-4-fluorophenoxy)propanoyl]-4-ethylpiperazine in human clinical trials.

Synthesis Methods

The synthesis of 1-[2-(2-chloro-4-fluorophenoxy)propanoyl]-4-ethylpiperazine involves the reaction of 2-chloro-4-fluorophenol with 2-bromo propionyl chloride to form 2-(2-chloro-4-fluorophenoxy)propanoyl chloride. The resulting compound is then reacted with 4-ethylpiperazine to form 1-[2-(2-chloro-4-fluorophenoxy)propanoyl]-4-ethylpiperazine.

Scientific Research Applications

1-[2-(2-chloro-4-fluorophenoxy)propanoyl]-4-ethylpiperazine has been studied extensively for its potential biomedical applications. One of the primary areas of research has been its use as a potential anticancer agent. Studies have shown that 1-[2-(2-chloro-4-fluorophenoxy)propanoyl]-4-ethylpiperazine inhibits the growth of cancer cells by inducing apoptosis, a process that leads to the death of cancer cells. 1-[2-(2-chloro-4-fluorophenoxy)propanoyl]-4-ethylpiperazine has also been studied for its potential as an antipsychotic drug due to its ability to modulate dopamine and serotonin receptors.